2-(Trifluoromethyl)nicotinoyl chloride
Overview
Description
“2-(Trifluoromethyl)nicotinoyl chloride” is a chemical compound with the molecular formula C7H3ClF3NO . It is used in laboratory chemicals and for the synthesis of other substances . It is also used in scientific research and development .
Synthesis Analysis
The synthesis of “this compound” involves the use of thionyl chloride in N,N-dimethyl-formamide and toluene at 110℃ for 2 hours . Another synthesis method involves the use of oxalyl dichloride and N,N-dimethyl-formamide in dichloromethane at 20℃ for 18 hours .Molecular Structure Analysis
The molecular weight of “this compound” is 209.55 g/mol . The InChI Key is not available .Physical And Chemical Properties Analysis
“this compound” is a white to light brown powder or crystal . It is stored at 2-8C . It is harmful if swallowed and causes severe skin burns and eye damage .Safety and Hazards
“2-(Trifluoromethyl)nicotinoyl chloride” is classified as Acute Tox. 4 (Oral), Skin Corr. 1B, Eye Dam. 1, and STOT SE 3 . It is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . It should be handled with protective gloves, protective clothing, eye protection, and face protection .
Mechanism of Action
Target of Action
It’s known that some (trifluoromethyl)nicotinamides, which can be derived from this compound, are effective in controlling aphids .
Mode of Action
It’s known that the compound rapidly inhibits the feeding behavior of aphids and provides long-lasting control .
Biochemical Pathways
It’s known that the compound shows no cross-resistance to conventional insecticides and exhibits excellent systemic and translaminar activity .
Result of Action
It’s known that the compound has a favorable toxicological, environmental, and ecotoxicological profile .
Biochemical Analysis
Biochemical Properties
It is known that trifluoromethyl groups play an increasingly important role in pharmaceuticals
Cellular Effects
It is known that compounds with trifluoromethyl groups can have significant impacts on cell function, including effects on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that trifluoromethyl groups can have significant impacts at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that the compound should be stored in an inert atmosphere at 2-8°C
Metabolic Pathways
It is known that trifluoromethyl groups can be involved in various metabolic pathways
Properties
IUPAC Name |
2-(trifluoromethyl)pyridine-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3NO/c8-6(13)4-2-1-3-12-5(4)7(9,10)11/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOMWLEQMDWJIIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C(F)(F)F)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30664977 |
Source
|
| Record name | 2-(Trifluoromethyl)pyridine-3-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30664977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
119899-27-3 |
Source
|
| Record name | 2-(Trifluoromethyl)pyridine-3-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30664977 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Pyridinecarbonylchloride, 2-(trifluoromethyl)- | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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